Cas no 887591-13-1 (1-Pyrrolidinamine,3-methoxy-)

• Product Name: 1-Pyrrolidinamine,3-methoxy-
• CAS No: 887591-13-1
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 720520
• PubChem ID: 46941551
• Update Time: 2024-03-01

1-Pyrrolidinamine,3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinamine,3-methoxy-
• 3-methoxypyrrolidin-1-amine
• 3-Methoxy-pyrrolidin-1-ylamine
• 1-Amino-3-methoxypyrrolidine
• 1-Pyrrolidinamine,3-methoxy
• Y4564
• 3-Methoxy-1-pyrrolidinamine (ACI)

• MDL： MFCD07787031
• Inchi： 1S/C5H12N2O/c1-8-5-2-3-7(6)4-5/h5H,2-4,6H2,1H3
• InChI Key： LEGLCGJGHWSXDJ-UHFFFAOYSA-N
• SMILES： O(C1CCN(N)C1)C

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 38.5A^2

Experimental Properties

• Density: 1.057
• Boiling Point: 153.718 °C at 760 mmHg
• Flash Point: 46.767 °C
• PSA: 38.49000
• LogP: 0.21900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines